2-(3-Fluorophenyl)-3-oxopentanenitrile

• Molecular Formula: C11H10FNO
• Molecular Weight: 191.20 g/mol
• IUPAC Name: 2-(3-fluorophenyl)-3-oxopentanenitrile
• InChI: InChI=1S/C11H10FNO/c1-2-11(14)10(7-13)8-4-3-5-9(12)6-8/h3-6,10H,2H2,1H3
• InChI Key: QEHBKWJQTCFXDX-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C(C#N)C1=CC(=CC=C1)F

Description

2-(3-Fluorophenyl)-3-oxopentanenitrile is a nitrile-containing organic compound featuring a 3-fluorophenyl substituent at the second carbon and a ketone group at the third position of a pentanenitrile backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Fluorophenyl)-3-oxopentanenitrile typically involves the reaction of 3-fluorobenzaldehyde with a suitable nitrile source under controlled conditions. One common method is the Knoevenagel condensation, where 3-fluorobenzaldehyde reacts with malononitrile in the presence of a base such as piperidine or pyridine. The reaction is usually carried out in an organic solvent like ethanol or methanol at room temperature or slightly elevated temperatures.

Industrial Production Methods

In an industrial setting, the production of 2-(3-Fluorophenyl)-3-oxopentanenitrile may involve more scalable and efficient methods. This could include the use of continuous flow reactors to ensure consistent reaction conditions and higher yields. Catalysts and optimized reaction parameters are employed to enhance the efficiency and selectivity of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-(3-Fluorophenyl)-3-oxopentanenitrile can undergo various chemical reactions, including:

Oxidation: The ketone group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The nitrile group can be reduced to an amine using reducing agents like lithium aluminum hydride or catalytic hydrogenation.

Substitution: The fluorine atom on the aromatic ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium under reflux conditions.

Reduction: Lithium aluminum hydride in anhydrous ether or catalytic hydrogenation using palladium on carbon.

Substitution: Sodium methoxide in methanol for nucleophilic aromatic substitution.

Major Products Formed

Oxidation: 2-(3-Fluorophenyl)-3-oxopentanoic acid.

Reduction: 2-(3-Fluorophenyl)-3-aminopentanenitrile.

Substitution: 2-(3-Methoxyphenyl)-3-oxopentanenitrile.

Scientific Research Applications

2-(3-Fluorophenyl)-3-oxopentanenitrile has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a precursor for the synthesis of drug candidates targeting specific enzymes or receptors.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-(3-Fluorophenyl)-3-oxopentanenitrile depends on its specific application. In medicinal chemistry, it may act by interacting with molecular targets such as enzymes or receptors. The fluorine atom can enhance the compound’s binding affinity and selectivity by forming strong interactions with the target site. The ketone and nitrile groups can participate in various chemical reactions, contributing to the compound’s overall activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound shares structural similarities with several fluorophenyl-substituted nitriles and intermediates documented in the literature. Below is a detailed comparison based on molecular structure, physicochemical properties, and applications.

Structural Analogs

• 3-Fluorophenyl trifluoromethanesulfonate (C₇H₄F₄O₃S): A sulfonate ester with a 3-fluorophenyl group, used as a reactive intermediate in nucleophilic aromatic substitution reactions .
• 3-Fluorophthalonitrile (C₈H₃FN₂): A phthalonitrile derivative with a fluorine substituent, commonly employed in the synthesis of phthalocyanines for materials science .

In contrast, 2-(3-Fluorophenyl)-3-oxopentanenitrile possesses a longer carbon chain and a ketone group, which may increase its versatility in forming covalent bonds (e.g., via keto-enol tautomerism) compared to simpler nitriles.

Physicochemical Properties

The table below compares key properties of similar fluorophenyl nitriles from the Kanto Reagents catalog:

Compound Name	Molecular Formula	Molecular Weight	CAS RN	Purity	Hazards
3-Fluorophenyl trifluoromethanesulfonate	C₇H₄F₄O₃S	244.16	57606-65-2	>95.0%	[危] 4-2-III
3-Fluorophthalonitrile	C₈H₃FN₂	146.12	65610-13-1	N/A	[劇] III
(3-Fluoro-5-methoxyphenyl)acetonitrile	C₉H₈FNO	165.16	914637-31-3	>97.0%	[劇]III, [危]4-3-III
Target Compound	C₁₁H₁₀FNO	203.20*	N/A	N/A	Not reported

*Estimated molecular weight. Sources: .

Notably, fluorophenyl nitriles often exhibit high purity (>95%) and significant hazards (e.g., toxicity or flammability), suggesting that the target compound may require similar handling precautions despite lacking explicit data.

Biological Activity

2-(3-Fluorophenyl)-3-oxopentanenitrile is a compound of significant interest in medicinal chemistry due to its diverse biological activities and potential applications in drug development. This article reviews the biological activity of this compound, including its mechanisms of action, synthesis, and applications in various fields.

Chemical Structure and Properties

The molecular structure of 2-(3-Fluorophenyl)-3-oxopentanenitrile features a fluorinated phenyl group, a ketone, and a nitrile functional group. The presence of these functional groups contributes to its chemical reactivity and biological activity, making it a versatile intermediate in organic synthesis.

The biological activity of 2-(3-Fluorophenyl)-3-oxopentanenitrile is primarily attributed to its interactions with specific molecular targets, such as enzymes and receptors. The fluorine atom enhances the compound's binding affinity due to strong interactions at the target site. Additionally, the ketone and nitrile groups can participate in hydrogen bonding and other interactions that contribute to its overall biological effects.

Biological Activities

Research indicates that 2-(3-Fluorophenyl)-3-oxopentanenitrile exhibits various biological activities:

• Antimicrobial Activity : Studies have shown that this compound can inhibit the growth of certain bacteria and fungi, making it a candidate for developing new antimicrobial agents.
• Anticancer Properties : Preliminary investigations suggest that derivatives of this compound may possess anticancer activity by targeting specific pathways involved in tumor growth and proliferation.
• Anti-inflammatory Effects : The compound has been explored for its potential to modulate inflammatory responses, which could be beneficial in treating conditions characterized by chronic inflammation.

Synthesis and Derivatives

2-(3-Fluorophenyl)-3-oxopentanenitrile can be synthesized through various methods, including:

• Oxidation : Leading to the formation of 2-(3-Fluorophenyl)-3-oxopentanoic acid.
• Reduction : Producing 2-(3-Fluorophenyl)-3-aminopentanenitrile.
• Substitution Reactions : Yielding derivatives like 2-(3-Methoxyphenyl)-3-oxopentanenitrile.

These synthetic pathways not only enhance the compound's utility but also allow for the exploration of its derivatives with potentially improved biological activities.

Case Study 1: Antimicrobial Evaluation

A study investigated the antimicrobial properties of several derivatives of 2-(3-Fluorophenyl)-3-oxopentanenitrile against common pathogens such as Staphylococcus aureus and Escherichia coli. The results indicated that certain derivatives exhibited significant inhibitory effects, suggesting potential applications in developing new antibiotics.

Case Study 2: Anticancer Activity

Another study focused on evaluating the anticancer properties of this compound in vitro using cancer cell lines. The findings demonstrated that specific derivatives induced apoptosis in cancer cells, highlighting their potential as therapeutic agents against various cancers.

Data Summary

Biological Activity	Observed Effects	References
Antimicrobial	Inhibition of bacterial growth
Anticancer	Induction of apoptosis in cancer cells
Anti-inflammatory	Modulation of inflammatory pathways